2-Azido-1-(3-(difluoromethyl)piperidin-1-yl)ethan-1-one
Overview
Description
2-Azido-1-(3-(difluoromethyl)piperidin-1-yl)ethan-1-one, or 2-ADMPE, is an organic compound with a wide range of applications in the scientific research field. It is a versatile and useful compound that has been used in many different types of experiments, including those related to the synthesis of pharmaceuticals, biochemistry, and physiology. This compound has a number of advantages, such as its stability and its ability to be used in a variety of laboratory settings.
Scientific Research Applications
Diazo-Transfer Reactions
“2-Azido-1-(3-(difluoromethyl)piperidin-1-yl)ethan-1-one” could potentially be used in diazo-transfer reactions . Diazo-transfer reactions are important in the synthesis of organic azides, which are useful intermediates in organic synthesis. The compound could act as a safe and efficient reagent for these reactions .
Synthesis of Organic Azides
The compound could be used in the synthesis of organic azides . Organic azides are valuable building blocks in organic chemistry and have applications in click chemistry, pharmaceuticals, and materials science .
Building Block in Pharmaceuticals
Piperidine derivatives, such as “2-Azido-1-(3-(difluoromethyl)piperidin-1-yl)ethan-1-one”, are often used as building block molecules in the pharmaceutical industry . They are present in numerous alkaloids and are intermediate products in the synthesis of various pharmaceuticals .
Building Block in Agrochemicals
Similar to its use in pharmaceuticals, piperidine derivatives can also be used as building blocks in the synthesis of agrochemicals . These compounds can be used to create a variety of products, including pesticides, herbicides, and fungicides .
Rubber Vulcanization Accelerators
Piperidine derivatives can be used as rubber vulcanization accelerators . Vulcanization is a chemical process that converts natural rubber or related polymers into more durable materials by adding sulfur or other equivalent curatives or accelerators .
Research in Various Fields
properties
IUPAC Name |
2-azido-1-[3-(difluoromethyl)piperidin-1-yl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12F2N4O/c9-8(10)6-2-1-3-14(5-6)7(15)4-12-13-11/h6,8H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHUGIWLSABVZOZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CN=[N+]=[N-])C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12F2N4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Azido-1-(3-(difluoromethyl)piperidin-1-yl)ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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